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Compound of Interest

Compound Name:
Methylaminoacetaldehyde

dimethyl acetal

Cat. No.: B117271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylaminoacetaldehyde dimethyl acetal, registered under CAS number 122-07-6, is a

versatile organic compound with significant applications in chemical research and industrial

synthesis.[1] Also known by synonyms such as 2,2-Dimethoxy-N-methylethylamine and 1,1-

Dimethoxy-2-methylaminoethane, its molecular structure features both a secondary amine and

an acetal-protected aldehyde.[2][3] This dual functionality makes it a valuable and stable

building block, particularly as a precursor and intermediate in the synthesis of pharmaceuticals

and complex heterocyclic compounds.[2][3][4] Its most notable role is in the production of

Methimazole, a critical antithyroid medication.[2][3][5][6] This guide provides a comprehensive

overview of its properties, synthesis protocols, and key applications.

Physicochemical and Spectroscopic Properties
The fundamental properties of Methylaminoacetaldehyde dimethyl acetal are summarized

below. This data is critical for its handling, storage, and application in experimental design.

Table 1: Physical and Chemical Properties
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Property Value References

Molecular Formula C₅H₁₃NO₂ [1][2][3][7][8][9]

Molecular Weight 119.16 g/mol [2][3][8][9]

Appearance Colorless to pale yellow liquid [1][6][10]

Melting Point -73°C [3][10][11][12]

Boiling Point 140°C (lit.) [3][5][11][12][13]

Density 0.928 g/mL at 25°C (lit.) [3][5][12][13]

Refractive Index n20/D 1.414 (lit.) [3][5][12][13]

Flash Point 29°C (84.2 - 85°F) [3][11]

Water Solubility Miscible [12]

pKa (Predicted) 8.29 ± 0.20 [12]

LogP 0.21 [11]

Table 2: Identification and Spectroscopic Data
Identifier Value References

CAS Number 122-07-6 [1][3]

EC Number 204-520-0 [13]

Beilstein Number 605322 [13]

MDL Number MFCD00008485

SMILES CNCC(OC)OC [8][13]

InChI
1S/C5H13NO2/c1-6-4-5(7-2)8-

3/h5-6H,4H2,1-3H3
[1][8][13]

InChIKey
HUMIEJNVCICTPJ-

UHFFFAOYSA-N
[1][8][13]
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Reactivity and Synthetic Applications
The chemical utility of Methylaminoacetaldehyde dimethyl acetal stems from the reactivity of

its methylamino and protected aldehyde groups. It readily participates in nucleophilic

substitution reactions and can be hydrolyzed under acidic or basic conditions to regenerate the

corresponding aldehyde.[1][2] These characteristics are exploited in several important synthetic

transformations.

Key applications include:

Pharmaceutical Synthesis: It is a crucial intermediate in the synthesis of Methimazole (1-

methylimidazole-2-thiol), an antithyroid drug that works by inhibiting thyroid peroxidase.[2][5]

[6] It is also identified as Thiamazole impurity A.[1][3]

Heterocyclic Chemistry: The compound is used to construct complex nitrogen-containing ring

systems. This includes the synthesis of substituted imidazoles through copper-catalyzed

reactions with nitriles and the formation of Aza[3.3.2]cyclazines by reacting with 5-

methyloxazolo[3,2-a]pyridinium salts.[2][5][12]

Petasis Reaction: It serves as the amine component in the Petasis borono-Mannich reaction.

For example, it reacts with glyoxylic acid and 3,4-dimethoxyphenylboronic acid to produce N-

(2,2-Dimethoxyethyl)-N-methyl-3,4-dimethoxyphenylglycine, an amino acid derivative with

potential biological applications.[2][5][12]
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Key Synthetic Transformations.

Experimental Protocols
Industrial Scale Synthesis
A representative industrial protocol for the synthesis of Methylaminoacetaldehyde dimethyl
acetal involves the reaction of chloroacetaldehyde dimethyl acetal with methylamine.[2][5][12]

Materials:

Chloroacetaldehyde dimethyl acetal (3.00 kg)

33% Methylamine in methanol solution (30 kg)

40% Sodium methoxide in methanol solution (3.26 kg)

Methanol (for washing)

Procedure:
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Reaction: Charge a high-pressure autoclave with 3.00 kg of chloroacetaldehyde dimethyl

acetal and 30 kg of 33% methylamine methanol solution.[2][5][12]

Seal the autoclave and heat the mixture to 130-135°C. The pressure will rise to

approximately 1.2 MPa.[2][5][12]

Maintain these conditions and allow the reaction to incubate for 6 hours.[2][5][12]

Neutralization: After the incubation period, cool the reaction mixture to 25°C. Transfer the

contents to a neutralization vessel.[5][12]

While stirring, lower the temperature of the mixture to below 10°C and slowly add 3.26 kg of

40% sodium methoxide methanol solution. Maintain the temperature between 0-5°C for 2-3

hours to complete the neutralization.[5][12]

Purification: Filter the mixture to remove the precipitated salts. Wash the filter cake with

methanol and combine the filtrate.[5][12]

Transfer the filtrate to a distillation apparatus. First, distill at atmospheric pressure to remove

the bulk of the methanol.[5][12]

Switch to vacuum distillation to purify the product. Collect the fraction that distills at 52-60°C

under a pressure of 24 mmHg.[2][5][12]

This process typically yields the final product (2.51 kg) with a GC purity of 94.6% and a yield

of 83.1%.[2][5][12]
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Industrial Synthesis Workflow.

Safety and Handling
Methylaminoacetaldehyde dimethyl acetal is a flammable liquid and an irritant that requires

careful handling.[3] Adherence to appropriate safety protocols is essential.

Table 3: GHS Safety Information
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Category Information References

Signal Word Warning

Pictograms 🔥, ❗ [14]

Hazard Statements

H226: Flammable liquid and

vapor.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[14][15]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames.P280:

Wear protective gloves/eye

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[15]

Storage

Store in a well-ventilated

place. Keep cool (2-8°C

recommended). Keep

container tightly closed.

[4][12][15]

Personal Protective Equipment

Safety glasses/eyeshields,

chemical-resistant gloves,

vapor respirator.

[7]

Handling should be performed in a well-ventilated area, preferably within a chemical fume

hood.[7] Use explosion-proof equipment and take precautionary measures against static

discharge.[7][16] In case of contact, rinse skin or eyes thoroughly with water and seek medical

advice if irritation persists.[7][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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